1-Amino-3-(furan-2-ylmethoxy)-propan-2-ol
Overview
Description
1-Amino-3-(furan-2-ylmethoxy)-propan-2-ol, also known as AFMP, is a chemically synthesized compound. It has a molecular formula of C8H13NO3 and a molecular weight of 171.2 g/mol . This compound is solid at room temperature .
Molecular Structure Analysis
The molecular structure of 1-Amino-3-(furan-2-ylmethoxy)-propan-2-ol is represented by the formula C8H13NO3 . This indicates that the compound contains eight carbon atoms, thirteen hydrogen atoms, one nitrogen atom, and three oxygen atoms .Physical And Chemical Properties Analysis
1-Amino-3-(furan-2-ylmethoxy)-propan-2-ol is a solid at room temperature . It has a molecular weight of 171.2 g/mol .Scientific Research Applications
Pharmaceutical Drug Development
The structure of 1-Amino-3-(furan-2-ylmethoxy)-propan-2-ol suggests potential in drug development due to the presence of the furan ring, which is often seen in pharmacologically active compounds. Its analogs could be synthesized and tested for a variety of biological activities, such as antiviral , anti-inflammatory , anticancer , and antioxidant properties . The compound could serve as a precursor in the synthesis of indole derivatives, which have broad-spectrum biological activities and are key components in many synthetic drug molecules .
Cognitive Function Enhancement
Derivatives of this compound could be explored for their neuroprotective effects. Research on similar structures has indicated potential in improving cognitive functions in conditions like multiple sclerosis. The compound could be modified to enhance its ability to cross the blood-brain barrier, thus making it a candidate for treating neurological disorders .
Antiviral Agent Synthesis
The compound’s structure allows for the possibility of creating derivatives that could act as antiviral agents. By modifying the furan ring or the amino-alcohol moiety, researchers could develop new molecules with inhibitory activity against a range of viruses, including influenza and Coxsackie B4 virus .
Agricultural Chemicals
As a structurally versatile molecule, 1-Amino-3-(furan-2-ylmethoxy)-propan-2-ol could be used to synthesize plant hormones or growth regulators. For instance, its structural manipulation could lead to the creation of compounds similar to indole-3-acetic acid, a plant hormone involved in the regulation of growth processes .
Enantioselective Synthesis
The compound could be employed in the enantioselective synthesis of chiral amines, which are important in the pharmaceutical industry. Utilizing transaminase-mediated synthesis, researchers could produce enantiopure derivatives of the compound, which could then be used as building blocks for active pharmaceutical ingredients .
Organic Synthesis
This compound could serve as an intermediate in organic synthesis, particularly in the construction of complex molecules. Its functional groups offer multiple sites for reactions, such as cyclizations, to form heterocyclic compounds like substituted furans and pyrroles, which have various applications in medicinal chemistry .
Mechanism of Action
Target of Action
It’s worth noting that similar compounds have been studied for their potential therapeutic targets .
Mode of Action
Derivatives of similar compounds like indole have diverse biological and clinical applications .
Biochemical Pathways
Related compounds have been noted for their role in pharmaceuticals, agrochemicals, and materials .
Result of Action
Related compounds have been noted for their ability to undergo intramolecular cyclizations .
Action Environment
It’s worth noting that similar compounds like indole derivatives have diverse biological activities and are influenced by various factors .
properties
IUPAC Name |
1-amino-3-(furan-2-ylmethoxy)propan-2-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13NO3/c9-4-7(10)5-11-6-8-2-1-3-12-8/h1-3,7,10H,4-6,9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QRELYEUKSFYFRQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)COCC(CN)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10378146 |
Source
|
| Record name | 1-Amino-3-(furan-2-ylmethoxy)-propan-2-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10378146 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Amino-3-(furan-2-ylmethoxy)-propan-2-ol | |
CAS RN |
5380-89-2 |
Source
|
| Record name | 1-Amino-3-(furan-2-ylmethoxy)-propan-2-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10378146 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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